Cas no 1170596-40-3 (methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate
• CAS No: 1170596-40-3
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• MDL: MFCD09473365
• CID: 3158771
• PubChem ID: 25247460
• Update Time: 2025-09-21

methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate
• F84634
• AKOS005167791
• methyl 1-(2,2-difluoroethyl)pyrazole-3-carboxylate
• EN300-231307
• STK351658
• SCHEMBL15897960
• DB-142610
• 1170596-40-3
• methyl1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate

• MDL： MFCD09473365
• Inchi： 1S/C7H8F2N2O2/c1-13-7(12)5-2-3-11(10-5)4-6(8)9/h2-3,6H,4H2,1H3
• InChI Key： BOEJRAKDICKLMG-UHFFFAOYSA-N
• SMILES： FC(CN1C=CC(C(=O)OC)=N1)F

Computed Properties

• Exact Mass: 190.055
• Monoisotopic Mass: 190.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives